2-Dimethylaminobenzylhydrazine dihydrochloride
Overview
Description
“2-Dimethylaminobenzylhydrazine dihydrochloride” is a chemical compound with the molecular formula C9H17Cl2N3. It has a molecular weight of 238.16 . The compound contains a benzyl group (a benzene ring attached to a CH2 group), a hydrazine group (NH2-NH2), and a dimethylamine group (N(CH3)2). The “dihydrochloride” indicates that there are two chloride ions associated with the molecule, likely forming ionic bonds with the nitrogen atoms .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of these functional groups around the central carbon atom. The presence of the nitrogen atoms in the dimethylamine and hydrazine groups could allow for the formation of hydrogen bonds, which could influence the overall shape and properties of the molecule .Chemical Reactions Analysis
As a compound containing multiple functional groups, “2-Dimethylaminobenzylhydrazine dihydrochloride” could potentially undergo a variety of chemical reactions. The benzyl group could participate in electrophilic aromatic substitution reactions, while the amine and hydrazine groups could act as nucleophiles in various reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups it contains. For example, the presence of the polar amine and hydrazine groups could make the compound soluble in polar solvents . The compound has a melting point of over 165 degrees Celsius .Scientific Research Applications
Biochemical and Molecular Aspects of Carcinogenesis
1,2-Dimethylhydrazine (DMH) is a potent carcinogen used to induce colon cancer in animal models. Studies on DMH-induced colon carcinogenesis in rodent models have provided insight into the biochemical, molecular, and histological mechanisms at different stages of colon cancer. These studies are crucial for understanding the initiation and development of colon cancer and for evaluating natural or pharmacological compounds' effectiveness in animal models of DMH-induced colon carcinogenesis (Venkatachalam et al., 2020).
Environmental Impact and Toxicology
The study of nitrosamines and water highlights the environmental impact and toxicological concerns related to compounds like N-nitrosodimethylamine (NDMA), which is a member of the nitrosamine family. Nitrosamines are significant in drinking water science due to their identification as disinfection by-products in chloraminated waters and their potential health risks. Understanding the formation mechanisms and removal methods of nitrosamines in water is crucial for improving water safety and public health (Nawrocki & Andrzejewski, 2011).
Pharmacology and Drug Development
Research on diuretics with carbonic anhydrase inhibitory action, such as the benzothiadiazines, has expanded our knowledge of the pharmacology and potential therapeutic applications of compounds that interact with carbonic anhydrase enzymes. These studies are essential for understanding how certain drugs can influence conditions like obesity, cancer, epilepsy, and hypertension, offering insights into drug repositioning and the development of new therapeutic agents (Carta & Supuran, 2013).
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(hydrazinylmethyl)-N,N-dimethylaniline;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15N3.2ClH/c1-12(2)9-6-4-3-5-8(9)7-11-10;;/h3-6,11H,7,10H2,1-2H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QSZBUWBTFCPAJJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=CC=C1CNN.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17Cl2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40375461 |
Source
|
| Record name | 2-Dimethylaminobenzylhydrazine dihydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40375461 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Dimethylaminobenzylhydrazine dihydrochloride | |
CAS RN |
849021-12-1 |
Source
|
| Record name | 2-Dimethylaminobenzylhydrazine dihydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40375461 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(hydrazinylmethyl)-N,N-dimethylaniline dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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